N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide

• IUPAC Name: N-phenyl-3,4-dihydro-1H-isoquinoline-2-carbothioamide
• InChI: InChI=1S/C16H16N2S/c19-16(17-15-8-2-1-3-9-15)18-11-10-13-6-4-5-7-14(13)12-18/h1-9H,10-12H2,(H,17,19)
• InChI Key: FAPOHPPTCHNTGU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=S)NC3=CC=CC=C3
• Molecular Formula: C16H16N2S
• DSSTOX Substance ID: DTXSID60354632
• Molecular Weight: 268.4 g/mol
• CAS RN: 89652-23-3

Description

N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide, also known as PDIC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PDIC is a heterocyclic compound that belongs to the class of isoquinolines and is known for its unique chemical and physical properties.

Mechanism of Action

The exact mechanism of action of N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide is not fully understood. However, studies have suggested that N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide may exert its biological effects by inhibiting the activity of enzymes involved in cell proliferation and DNA replication. N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide has been shown to exhibit a range of biochemical and physiological effects in various cell types. In cancer cells, N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide has been shown to inhibit cell proliferation, induce apoptosis, and reduce tumor growth. N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide has also been shown to exhibit antifungal and antibacterial activities, suggesting its potential use as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide has several advantages for use in laboratory experiments. It has a relatively simple synthesis method, making it easily accessible for researchers. N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide is also stable under a range of conditions, allowing for easy storage and handling. However, N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide has some limitations, including its low solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide. One potential area of research is the development of N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide-based drugs for the treatment of cancer and other diseases. Another area of research is the investigation of N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide's potential as a chelating agent for the treatment of heavy metal poisoning. Additionally, further studies are needed to fully understand the mechanism of action of N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide involves the reaction of 2-phenyl-1,2,3,4-tetrahydroisoquinoline with carbon disulfide in the presence of sodium hydroxide. The resulting product is then treated with hydrochloric acid, which yields N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide.

Scientific Research Applications

N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide has been extensively studied for its potential applications in various fields of scientific research. In the field of medicinal chemistry, N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide has been shown to exhibit anticancer, antifungal, and antibacterial activities. N-phenyl-3,4-dihydro-2(1H)-isoquinolinecarbothioamide has also been investigated for its potential use as a chelating agent in the treatment of heavy metal poisoning.